N-(4-acetamido-3-chlorophenyl)-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide

• IUPAC Name: N-(4-acetamido-3-chlorophenyl)-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide
• InChI: InChI=1S/C19H20ClN3O4S/c1-13-3-5-15(6-4-13)9-10-28(26,27)21-12-19(25)23-16-7-8-18(17(20)11-16)22-14(2)24/h3-11,21H,12H2,1-2H3,(H,22,24)(H,23,25)/b10-9+
• InChI Key: NHHUXBFCYOKOSX-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)NC2=CC(=C(C=C2)NC(=O)C)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)NC2=CC(=C(C=C2)NC(=O)C)Cl
• Molecular Formula: C19H20ClN3O4S
• Molecular Weight: 421.9 g/mol

Description

N-(4-acetamido-3-chlorophenyl)-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide is a useful research compound. Its molecular formula is C19H20ClN3O4S and its molecular weight is 421.9. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Pharmacokinetics of Acetaminophen in Diverse Populations

Studies have examined the pharmacokinetics of acetaminophen, revealing that age, sex, and renal function significantly influence the drug's metabolism and clearance. For instance, elderly patients show higher plasma concentration-time curves for acetaminophen and its metabolites compared to younger groups, indicating age-dependent pharmacokinetic variations (Liukas et al., 2011).

Genetic Factors in Drug Metabolism

Influence of Genetic Variability on Drug Metabolism

Research has highlighted the impact of genetic factors on the metabolism of drugs like acetaminophen. Polymorphic expression of enzymes involved in drug metabolism, such as UDP-glucuronosyltransferase and sulfotransferase, can lead to variability in drug metabolism rates among individuals, which is crucial for personalized medicine approaches (Linakis et al., 2018).

Drug Metabolites and Toxicology

Identification and Analysis of Drug Metabolites

The metabolism of acetaminophen produces various metabolites, which are essential for understanding the drug's pharmacological and toxicological profiles. Advanced analytical techniques, such as high-resolution liquid chromatography, have been employed to separate and identify these metabolites, contributing to the safety and efficacy of drug use (Mrochek et al., 1974).

Novel Therapeutic Approaches and Models

Exploration of New Therapeutic Models

Research into novel therapeutic models, such as the utilization of "triple therapy" for massive acetaminophen poisoning (involving N-acetylcysteine, 4-methylpyrazole, and hemodialysis), showcases the innovative approaches being explored to enhance treatment outcomes in acute and potentially fatal conditions (Kiernan et al., 2019).